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Compound of Interest

Compound Name: 1-Ethynyl-4-propylbenzene

Cat. No.: B1305581

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for 1-Ethynyl-4-propylbenzene (CAS No. 62452-73-7), a terminal alkyne commonly
utilized in organic synthesis and drug discovery. Due to its reactive ethynyl group, proper
handling and storage are crucial to maintain its purity and prevent degradation.

Physicochemical Properties and Stability Profile

1-Ethynyl-4-propylbenzene is a combustible liquid, typically appearing as a clear, pale yellow
to reddish-yellow or yellow-brown substance. While detailed quantitative stability studies are
not extensively documented in publicly available literature, supplier safety data sheets and
general chemical knowledge of terminal alkynes indicate sensitivity to certain environmental
factors. The primary concerns for the stability of this compound are exposure to light, heat, and
atmospheric oxygen.

Table 1: Summary of Physical and Safety Data
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Property Value Source
CAS Number 62452-73-7

Molecular Formula Ci1H12 [1]
Molecular Weight 144.21 g/mol [2]
Physical Form Clear liquid [1]

Pale yellow to Reddish-yellow

Color to Yellow-brown

Boiling Point 205 °C [1]
Density 0.91 g/mL [1]
Flash Point 67 °C (153 °F) [1]
Signal Word Warning

Hazard Statements

H227 (Combustible liquid),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

Recommended Storage Conditions

To ensure the long-term integrity of 1-Ethynyl-4-propylbenzene, the following storage
conditions are recommended based on information from various suppliers.

Table 2: Recommended Storage Conditions
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Parameter

Recommendation

Rationale Source

Temperature

Room Temperature

Prevents potential
degradation from
freezing/thawing 1]
cycles or heat-induced
polymerization/decom

position.

Atmosphere

Sealed in dry

conditions

Minimizes contact with
moisture and
atmospheric oxygen,
which can lead to side
reactions with the

alkyne functionality.

Light

Keep in a dark place

The compound is

noted as being light-
sensitive, and

exposure to light can [1]
catalyze degradation

or polymerization

reactions.

Container

Tightly sealed,

appropriate container

Prevents evaporation

[1]

and contamination.

Ventilation

Store in a well-

ventilated place

As a combustible
liquid with potential
respiratory irritation,
good ventilation is a
necessary safety

precaution.

Potential Degradation Pathways

While specific degradation pathways for 1-Ethynyl-4-propylbenzene are not detailed in the

available literature, terminal alkynes, in general, can be susceptible to several degradation

routes, particularly under improper storage:
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o Oxidative Degradation: The ethynyl group can be prone to oxidation, especially in the
presence of air and light, potentially leading to the formation of carboxylic acids or other
oxygenated derivatives.

o Polymerization: Terminal alkynes can undergo polymerization, which may be initiated by
heat, light, or impurities. This can result in a viscous or solid product and a decrease in the
purity of the monomer.

o Dimerization (Glasner Coupling): In the presence of oxygen and a catalyst (such as copper
salts), terminal alkynes can undergo oxidative coupling to form diynes.

Experimental Protocols

Detailed experimental protocols for the stability testing of 1-Ethynyl-4-propylbenzene are not
readily available in the public domain. However, a general approach to assessing the stability
of a chemical compound would involve the following:

» Forced Degradation Studies: Expose the compound to various stress conditions (e.g.,
elevated temperature, high humidity, UV/Vis light, and oxidative conditions) for a defined
period.

« Analytical Monitoring: At specified time points, analyze the stressed samples using a
stability-indicating analytical method, such as High-Performance Liquid Chromatography
(HPLC) with a UV detector or Mass Spectrometry (MS), to separate and quantify the parent
compound and any degradation products.

o Characterization of Degradants: Isolate and characterize any significant degradation
products using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and MS to
elucidate the degradation pathways.

Handling and Storage Workflow

The following diagram illustrates a recommended workflow for the handling and storage of 1-
Ethynyl-4-propylbenzene to maintain its stability and ensure safety.
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Receiving and Initial Storage Disposal

Receive Shipment Dispose of Unused Material and Empty Containers According to Regulations|

Inspect Container for Integrity

Log into Inventory

:JTransfer to Designated Storage Area

/ / Long-Term Storage / \ Handling for Use

Store at Room Temperature

—

Keep in a Dark Location Store in a Well-Ventilated Area

’Equilibrale to Ambient Temperature if Stored Cold

'

Handle in a Well-Ventilated Fume Hood

Ensure Container is Tightly Sealed and Dw‘

l Return to Storage

Use Appropriate PPE (Gloves, Eye Protection)

’ Minimize Exposure to Light and Air

.

’Tighlly Reseal Container Immediately After Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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